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Compound of Interest

Compound Name: Methyl3-(4-hydroxybutyl)benzoate
Cat. No.: B13535613
Get Quote

CAS Number: 1097624-19-5[1][2][3]

Executive Summary & Chemical Identity

Methyl 3-(4-hydroxybutyl)benzoate is a meta-substituted benzoic acid ester featuring a
saturated 4-hydroxybutyl alkyl chain. Unlike its para-substituted isomer (often used in antifolate
drug synthesis), this meta-isomer serves as a critical "vector probe" in structure-activity
relationship (SAR) studies. It allows medicinal chemists to explore binding pockets that are
orthogonal to the primary pharmacophore axis, particularly in the development of kinase
inhibitors and phosphate transport modulators.

Physicochemical Properties
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Property Value Note
CAS Number 1097624-19-5 Verified ldentity
Molecular Formula C12H1603
Molecular Weight 208.25 g/mol
Methyl 3-(4-
IUPAC Name
hydroxybutyl)benzoate
Physical State Colorless to pale yellow oil Low melting point solid

N DMSO, Methanol, DCM, Ethyl N
Solubility Acetat Poor water solubility
cetate

LogP (Predicted) ~2.4 Lipophilic linker
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Synthesis & Production Protocols

The most robust, self-validating synthetic route for CAS 1097624-19-5 avoids direct Friedel-
Crafts alkylation, which suffers from poor regioselectivity and rearrangement issues. Instead, a
Sonogashira coupling followed by catalytic hydrogenation is the industry-standard protocol for
high-fidelity preparation.

Synthetic Pathway Visualization

The following diagram illustrates the logical flow from commercially available starting materials
to the final target, highlighting the intermediate isolation step.
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Figure 1: Two-step convergent synthesis of Methyl 3-(4-hydroxybutyl)benzoate via Sonogashira
coupling and hydrogenation.

Detailed Experimental Methodology

This protocol ensures the preservation of the methyl ester moiety while selectively reducing the
alkyne.

Step 1: Sonogashira Coupling
Objective: Synthesis of Methyl 3-(4-hydroxybut-1-ynyl)benzoate (CAS 1097624-18-4).[2]

o Reagents: Methyl 3-bromobenzoate (1.0 eq), 3-Butyn-1-ol (1.2 eq),
Bis(triphenylphosphine)palladium(ll) dichloride (2 mol%), Copper(l) iodide (1 mol%),
Triethylamine (3.0 eq).

e Solvent: Anhydrous THF (degassed).
e Procedure:

o Charge a flame-dried flask with Methyl 3-bromobenzoate, Pd catalyst, and Cul under
Argon.

o Add degassed THF and Triethylamine.
o Add 3-Butyn-1-ol dropwise.
o Heat to 60°C for 4—6 hours. Monitor by TLC (Hexane/EtOAc 7:3).

o Workup: Filter off ammonium salts, concentrate filtrate, and purify via silica gel flash
chromatography (gradient 0-30% EtOAc in Hexanes).

o Checkpoint: The product should be a solid/oil showing a distinct alkyne stretch in IR (~2230
cm~1) and disappearance of the aryl bromide signal.

Step 2: Catalytic Hydrogenation
Objective: Reduction to Methyl 3-(4-hydroxybutyl)benzoate (CAS 1097624-19-5).
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e Reagents: Intermediate Alkyne (from Step 1), 10% Pd/C (10 wt% loading).
» Solvent: Methanol or Ethanol.

e Procedure:

[¢]

Dissolve the alkyne in methanol.

[e]

Add Pd/C carefully (under inert atmosphere to prevent ignition).

o

Purge system with Hydrogen gas (balloon pressure, ~1 atm) for 15 minutes.

[¢]

Stir vigorously at Room Temperature for 12—16 hours.

[e]

Filtration: Filter through a Celite pad to remove Pd/C. Wash pad with methanol.

[e]

Concentration: Evaporate solvent under reduced pressure.
 Validation:
o NMR: Disappearance of alkyne protons; appearance of saturated alkyl chain multiplets.

o Yield: Typically >90% for this step.

Applications in Drug Discovery

Methyl 3-(4-hydroxybutyl)benzoate is not merely a solvent or simple reagent; it is a
functionalized linker.

Medicinal Chemistry Utility

o AMP Deaminase Inhibitors: Research indicates the utility of carboxyarylalkyl scaffolds in
inhibiting AMP deaminase.[3][4] The 4-hydroxybutyl chain acts as a spacer that can be
cyclized into imidazo[2,1-f][1,2,4]triazines or used to reach distal polar residues in the
enzyme active site.

o PROTAC Linker Design: The terminal hydroxyl group is easily converted to a leaving group
(Mesylate/Tosylate) or oxidized to an aldehyde. This allows the attachment of E3 ligase
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ligands (e.g., Thalidomide derivatives) to the benzoate core, which can then be coupled to a
target protein ligand via the ester (hydrolyzed to acid).

e Phosphate Transport Modulation: Derivatives of this scaffold have been explored in inhibiting
intestinal Na+/phosphate cotransporters, where the meta-substitution pattern dictates the
spatial orientation of the inhibitor in the membrane channel.

Functional Derivatization Logic

The molecule possesses two orthogonal reactive sites:
o Methyl Ester: Hydrolysis to benzoic acid (for amide coupling) or reduction to benzyl alcohol.

o Primary Alcohol: Conversion to alkyl halide (for nucleophilic substitution) or oxidation to
carboxylic acid.
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Figure 2: Orthogonal functionalization pathways for library generation.

Analytical Characterization (Expected)

To validate the synthesis of CAS 1097624-19-5, compare experimental data against these
predicted parameters:

e 'H NMR (400 MHz, CDCls):
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o Aromatic: & ~7.8-7.9 (m, 2H, H-2, H-6), 7.3-7.4 (m, 2H, H-4, H-5). Meta-substitution
pattern.

o Ester Methyl: & ~3.90 (s, 3H, -OCHs).
o Hydroxymethyl: & ~3.65 (t, 2H, -CH20H).
o Benzylic: & ~2.70 (t, 2H, Ar-CHz2-).

o Internal Alkyl: & ~1.6-1.8 (m, 4H, -CH2CHz2-).

e Mass Spectrometry:

o ESI-MS: [M+H]* = 209.12; [M+Na]* = 231.10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 66553-02-4|Dimethyl 4,4'-oxalyldibenzoate|BLD Pharm [bldpharm.com]
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2. methyl 3-(4-hydroxybut-1-yn-1-yl)benzoate - CASS 1097624-18-4 - EEffi{k 5
[molaid.com]

3. 3-(4-hydroxybutyl)benzoic acid methyl ester - CASS 1097624-19-5 - EE{#i{k.5
[molaid.com]

4. methyl 3-(4-oxobutyl)benzoate - CASS 615581-28-7 - EEf#{.2F [molaid.com]

To cite this document: BenchChem. [Technical Profile: Methyl 3-(4-hydroxybutyl)benzoate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13535613/docs#technical-profile-methyl-3-4-
hydroxybutyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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